5-Bromo-3-iodo-1-methylpyridin-2-one

• IUPAC Name: 5-bromo-3-iodo-1-methylpyridin-2-one
• InChI: InChI=1S/C6H5BrINO/c1-9-3-4(7)2-5(8)6(9)10/h2-3H,1H3
• InChI Key: JSSGRISBCHWYEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)I)Br
• Molecular Formula: C6H5BrINO
• Molecular Weight: 313.92 g/mol

Description

5-Bromo-3-iodo-1-methylpyridin-2-one is a chemical compound with the molecular formula C6H5BrINO.

Synthesis Analysis

The synthesis of similar compounds, such as 5-Bromo-1-methylpyridin-2(1H)-one, has been achieved through palladium-catalyzed Suzuki cross-coupling reactions. Another method involves quenching the reaction with an aqueous NH4Cl solution. The organic phase is then concentrated to give the crude product, which is purified by column chromatography.

Molecular Structure Analysis

The molecular structure of similar compounds has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods. The Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory.

Physical And Chemical Properties Analysis

5-Bromo-3-iodo-1-methylpyridin-2-one has a molecular weight of 313.92. It is a solid at room temperature.

Safety and Hazards

Safety information for similar compounds, such as 5-Bromo-1-methylpyridin-2(1H)-one, includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P305, P338, P351.

Future Directions

Future research may focus on the efficient synthesis of novel pyridine derivatives using 5-Bromo-3-iodo-1-methylpyridin-2-one. This could pave the way for more targeted and effective treatments in various fields of study.